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Compound of Interest

Compound Name: Fluorol Yellow 088

Cat. No.: B149401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluorol Yellow 088, also known as Solvent Green 4, is a lipophilic fluorescent dye widely

employed in biological research.[1][2] Its primary application lies in the staining of hydrophobic

structures, particularly lipids such as suberin and cuticular waxes in plant tissues, for

visualization by fluorescence microscopy.[3][4][5] This document provides detailed protocols for

the preparation of Fluorol Yellow 088 working solutions, tailored for various research

applications.

Chemical Properties and Safety
Before handling, it is crucial to be aware of the properties and safety information for Fluorol
Yellow 088.
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Property Value Reference

CAS Number 81-37-8 [3][6][7]

Molecular Formula C₂₂H₁₆O [3][4]

Molecular Weight 296.36 g/mol [1][2][4]

Appearance
Yellow to very dark

orange/brown solid
[2][3]

Solubility

Slightly soluble in Chloroform,

DMSO, Methanol. Poorly

soluble in water.

[2][8][9][10]

Excitation (max) ~365-453 nm [3]

Emission (max)
≥420 nm (~515 nm in

Methanol)
[3][10]

Safety Precautions: Fluorol Yellow 088 may cause skin and serious eye irritation, and

respiratory irritation.[6][7] It is harmful if swallowed.[6] Always wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][8] Handle in a

well-ventilated area or under a fume hood.[6] Avoid generating dust.[8] For detailed safety

information, consult the Safety Data Sheet (SDS).[6][7]

Experimental Protocols
Several methods exist for preparing Fluorol Yellow 088 working solutions, depending on the

specific application and sample type. The most common concentration for a working solution is

0.01% (w/v).[3][5][11]

Protocol 1: Polyethylene Glycol-Glycerol Method
This is a conventional method for staining lipids in plant tissues.[3][4]

Materials:

Fluorol Yellow 088 powder

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.medchemexpress.com/fluorol-yellow-088.html
https://file.medchemexpress.com/batch_PDF/HY-D0286/Fluorol-Yellow-088-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99ced154?context=bbe
https://www.medchemexpress.com/fluorol-yellow-088.html
https://www.bocsci.com/fluorol-yellow-088-cas-81-37-8-item-34067.html
https://www.scbt.com/p/fluorol-yellow-088-81-37-8
https://www.usbio.net/biochemicals/450209/Fluorol-Yellow-088
https://www.bocsci.com/fluorol-yellow-088-cas-81-37-8-item-34067.html
https://www.usbio.net/biochemicals/450209/Fluorol-Yellow-088
https://www.medchemexpress.com/fluorol-yellow-088.html
https://www.usbio.net/biochemicals/450209/Fluorol-Yellow-088
https://datasheets.scbt.com/sc-215052.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB8772231.aspx
https://www.interchim.fr/ft/1/1J8050.pdf
https://www.medchemexpress.com/fluorol-yellow-088.html
https://www.medchemexpress.com/fluorol-yellow-088.html
https://www.interchim.fr/ft/1/1J8050.pdf
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-D0286/Fluorol-Yellow-088-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99ced154?context=bbe
https://file.medchemexpress.com/batch_PDF/HY-D0286/Fluorol-Yellow-088-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0286/Fluorol-Yellow-088-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-215052.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0286/Fluorol-Yellow-088-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-215052.pdf
https://file.medchemexpress.com/batch_PDF/HY-D0286/Fluorol-Yellow-088-SDS-MedChemExpress.pdf
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99ced154?context=bbe
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.medchemexpress.com/fluorol-yellow-088.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12235422/
https://wp.unil.ch/geldnerlab/files/2013/07/Fluorol-Yellow-staining.pdf
https://www.medchemexpress.com/fluorol-yellow-088.html
https://www.bocsci.com/fluorol-yellow-088-cas-81-37-8-item-34067.html
https://www.benchchem.com/product/b149401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polyethylene glycol 400 (PEG 400)

Glycerol

Distilled water

Heating plate or water bath

Magnetic stirrer and stir bar

Volumetric flasks and graduated cylinders

Procedure:

Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in PEG 400. To do this, weigh 10 mg

of Fluorol Yellow 088 and dissolve it in 100 mL of PEG 400.

Heat the solution. Place the solution on a heating plate or in a water bath at 90°C for 1 hour

to ensure the dye completely dissolves.[3] Use a magnetic stirrer for continuous agitation.

Prepare a 90% glycerol solution. Mix 90 mL of glycerol with 10 mL of distilled water.

Combine the solutions. After the Fluorol Yellow 088 solution has cooled slightly, add an

equal volume of the 90% glycerol solution and mix thoroughly.[3]

Storage. Store the final working solution at 4°C, protected from light.[3]

Protocol 2: Lactic Acid Method
This method is often used for staining suberin in plant roots.[11][12]

Materials:

Fluorol Yellow 088 powder

Lactic acid

Vortex mixer or water bath
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Falcon tubes

Procedure:

Prepare a 0.01% to 0.03% (w/v) solution of Fluorol Yellow 088 in lactic acid. Weigh 10-30

mg of Fluorol Yellow 088 and add it to 100 mL of lactic acid in a Falcon tube.[12]

Dissolve the dye. This solution must be freshly prepared.[11][12] To speed up dissolution, the

tube can be attached to a vortex mixer for 10-15 minutes or incubated in a water bath at

70°C for 30 minutes.[11][12]

Usage. The solution is ready for use in staining protocols.

Protocol 3: Ethanol Method
A rapid staining method that avoids heating for solution preparation.[5]

Materials:

Fluorol Yellow 088 powder

99.5% Ethanol

Volumetric flask

Procedure:

Prepare a 0.01% (w/v) solution of Fluorol Yellow 088 in ethanol. Weigh 10 mg of Fluorol
Yellow 088 and dissolve it in 100 mL of 99.5% ethanol at room temperature.[5]

Usage. The solution is ready for immediate use.

Protocol 4: DMSO Stock Solution Method
For applications requiring a concentrated stock solution.

Materials:

Fluorol Yellow 088 powder
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Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Procedure:

Prepare a 1% (w/v) stock solution. Weigh 10 mg of Fluorol Yellow 088 and dissolve it in 1

mL of DMSO.[13] Warming and ultrasonic treatment may be necessary to fully dissolve the

dye.[3]

Storage. Store the stock solution at -20°C or -80°C, protected from light.[3]

Working Solution Preparation. Dilute the stock solution to the desired final concentration

(e.g., 0.01%) in the appropriate buffer or solvent for your experiment.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing a Fluorol Yellow 088
working solution.
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Preparation of Working Solution

Application

Weigh Fluorol Yellow 088 Powder

Select Appropriate Solvent
(e.g., PEG/Glycerol, Lactic Acid, Ethanol)

Dissolve Dye
(with heating/vortexing if required)

Mix Thoroughly

Store Solution (Protected from Light)

Stain Sample

Use Solution

Wash Sample

Mount Sample

Observe under Fluorescence Microscope

Click to download full resolution via product page

Caption: Workflow for preparing and using Fluorol Yellow 088 working solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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